![molecular formula H12N3O15Y B080751 Yttrium nitrate hexahydrate CAS No. 13494-98-9](/img/structure/B80751.png)
Yttrium nitrate hexahydrate
Overview
Description
Yttrium nitrate hexahydrate (Y2(NO3)3·6H2O) is an inorganic compound composed of yttrium, nitrogen, and oxygen. It is a white, crystalline solid that is soluble in water. This compound is used in various scientific and industrial applications, including the synthesis of other compounds, catalysts, and pigments. It is also used in the production of high-temperature superconductors.
Scientific Research Applications
Thermodynamic Properties and Phase Diagrams
Research on yttrium and its compounds, such as yttrium nitrate hexahydrate, often focuses on their thermodynamic properties and phase relationships. For instance, studies have assessed the thermodynamic evaluation of the yttrium–oxygen system, emphasizing the properties of Y2O3 phases. These evaluations provide essential data for calculating phase relations and thermodynamic properties in systems containing yttrium, facilitating the development of materials with tailored properties for various applications (Swamy, Seifert, & Aldinger, 1998).
Environmental Impacts and Ecotoxicology
This compound's environmental impact, particularly its role as part of the rare earth elements and yttrium (REY) group, has been the subject of research. Investigations into the sources, distribution, and effects of REY in the marine environment highlight the need for further study on the environmental distribution and fate of these elements, including yttrium compounds. Such research is crucial for understanding their potential ecological risks and for developing strategies to mitigate any adverse effects (Piarulli et al., 2021).
Photocatalytic Applications
Studies have also explored the photocatalytic properties of yttrium-doped compounds, such as SnO2 nanoparticles, where this compound may be used as a precursor. These materials have shown enhanced photocatalytic activity, such as in the degradation of methylene blue dye, demonstrating potential for environmental cleanup and water treatment technologies (Ameer Biag Ali Baig, Rathinam, & Palaninathan, 2020).
Mechanism of Action
Target of Action
Yttrium nitrate hexahydrate primarily targets poly(vinylidene fluoride) (PVDF) thin films . It is used to improve the dielectric constant and electroactive β phase nucleation in these films .
Mode of Action
The compound interacts with its targets through a process of thermal decomposition . This complex condensation process generates a tetramer arrangement Y4O4(NO3)4 formed by alternating yttrium and oxygen atoms . The anions NO3− attach themselves to the yttrium atoms .
Biochemical Pathways
The thermal decomposition of this compound affects the formation of yttrium oxide . The tetramer gradually loses N2O5 and, through the formation of Y4O5(NO3)2, is transformed into yttrium oxide .
Pharmacokinetics
It’s known that the compound undergoes thermal decomposition, losing crystallized water at relatively low temperature . Upon further heating, a basic salt YONO3 is formed . At 600°C, the thermal decomposition is complete .
Result of Action
The result of the action of this compound is the formation of yttrium oxide . This compound is used in various applications, such as the preparation of electroactive PVDF thin films , cerium oxide hollow sphere hierarchical structures with enhanced photocatalytic activity , and as a green catalyst for rapid synthesis of supramolecules such as calix resorcinarenes .
Action Environment
The action of this compound is influenced by temperature . The compound loses crystallized water at relatively low temperature, and further heating leads to the formation of a basic salt and eventually yttrium oxide . Therefore, the efficacy and stability of the compound’s action are highly dependent on the thermal conditions of the environment .
Safety and Hazards
Future Directions
Yttrium(III) nitrate hexahydrate has been used in the preparation of yttrium oxide nanoparticles by the co-precipitation method . It has also been used to prepare electroactive poly(vinylidene fluoride) (PVDF) thin films . The addition of Yttrium(III) nitrate hexahydrate improves the dielectric constant and electroactive β phase nucleation in PVDF films . Future research may explore other potential applications of this compound.
Biochemical Analysis
Biochemical Properties
It is known that the thermal decomposition of Yttrium Nitrate Hexahydrate is a complex condensation process generating a tetramer arrangement Y4O4(NO3)4 formed by alternating yttrium and oxygen atoms . The anions NO3− attach themselves to the yttrium atoms .
Molecular Mechanism
The molecular mechanism of this compound involves a complex condensation process during its thermal decomposition . The compound forms a tetramer arrangement Y4O4(NO3)4, with alternating yttrium and oxygen atoms . The anions NO3− attach themselves to the yttrium atoms . This tetramer gradually loses N2O5 and, through the formation of Y4O5(NO3)2, is transformed into yttrium oxide .
Temporal Effects in Laboratory Settings
The thermal decomposition of this compound is a complex process that occurs over time . The compound forms a tetramer arrangement Y4O4(NO3)4, which gradually loses N2O5 and is transformed into yttrium oxide
Properties
IUPAC Name |
yttrium(3+);trinitrate;hexahydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3NO3.6H2O.Y/c3*2-1(3)4;;;;;;;/h;;;6*1H2;/q3*-1;;;;;;;+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBAZWXKSCUESGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Y+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H12N3O15Y | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00159148 | |
Record name | Yttrium (III) nitrate hexahydrate (1:3:6) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00159148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Deliquescent solid; [Merck Index] | |
Record name | Yttrium nitrate hexahydrate | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
13494-98-9 | |
Record name | Yttrium (III) nitrate hexahydrate (1:3:6) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013494989 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Yttrium (III) nitrate hexahydrate (1:3:6) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00159148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Yttrium (III) nitrate hexahydrate (1:3:6) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Q1: What is the molecular formula and weight of Yttrium nitrate hexahydrate?
A1: this compound is represented by the molecular formula Y(NO3)3·6H2O, with a molecular weight of 383.01 g/mol.
Q2: What spectroscopic techniques are commonly used to characterize Y(NO3)3·6H2O?
A2: Researchers commonly employ X-ray diffraction (XRD) [, , , , , , , , , , , ], scanning electron microscopy (SEM) [, , , , , , , , , , , ], transmission electron microscopy (TEM) [, , , , , , , ], Fourier transform infrared spectroscopy (FTIR) [, , , , ], and thermogravimetric analysis (TGA) [, , , , , ] to characterize Y(NO3)3·6H2O and its derived materials.
Q3: What is a prominent application of Y(NO3)3·6H2O in material science?
A3: Y(NO3)3·6H2O serves as a crucial precursor for synthesizing Yttrium oxide (Y2O3) nanoparticles, finding applications in areas like phosphors, transparent ceramics , and catalysts .
Q4: How is Y(NO3)3·6H2O used in the synthesis of thermal barrier coatings?
A4: Y(NO3)3·6H2O acts as a source of Yttrium in the synthesis of Yttria-stabilized Zirconia (YSZ), a key material for thermal barrier coatings (TBCs) [, , ] in aerospace applications due to its excellent thermal stability, oxidation resistance, and heat resistance .
Q5: How does the addition of Silica influence the properties of Yttria-stabilized Zirconia derived from Y(NO3)3·6H2O?
A5: Incorporating Silica into Yttria-stabilized Zirconia (YSZ), derived from Y(NO3)3·6H2O, results in the formation of Zirconia-Silica (ZS) and Zirconia-Yttria-Silica (ZYS) nanofibers . These nanofibers, exhibiting enhanced mechanical properties, hold promise as reinforcing agents in dental composites due to their excellent biocompatibility .
Q6: How does Y(NO3)3·6H2O act as a catalyst?
A6: Y(NO3)3·6H2O acts as a Lewis acid catalyst , facilitating various organic reactions. For example, it efficiently catalyzes the synthesis of 2-amino-4H-chromenes , benzamidonaphtho[2,1-b]furans, and benzamidobenzo[b]furans .
Q7: What are the advantages of using Y(NO3)3·6H2O as a catalyst in organic synthesis?
A7: Y(NO3)3·6H2O offers several advantages as a catalyst, including:
- High Efficiency: It enables high yields of desired products in various reactions [, ].
- Mild Reaction Conditions: Reactions often proceed under mild conditions, reducing the formation of unwanted by-products [, ].
- Reusability: The catalyst can often be recovered and reused, enhancing cost-effectiveness .
- Environmental Friendliness: It promotes green chemistry principles by minimizing waste and using environmentally benign solvents like water [, ].
Q8: Can you give an example of a green synthesis approach using Y(NO3)3·6H2O?
A8: One study demonstrated the green synthesis of benzyl acetate using Y(NO3)3·6H2O as a catalyst . This method, utilizing acetic acid and benzyl alcohol as reactants, offers a milder, high-yielding, and environmentally friendly alternative to conventional methods relying on concentrated sulfuric acid.
Q9: How does the morphology of Y2O3 nanoparticles synthesized from Y(NO3)3·6H2O vary?
A9: The morphology of Y2O3 nanoparticles can range from spherical to formless, depending on the synthesis conditions, such as the ZrO2/Al2O3 ratio and calcination temperature [, ].
Q10: What are the potential applications of Y/BiVO4 composite photocatalysts?
A10: Y/BiVO4 composite photocatalysts, synthesized using Y(NO3)3·6H2O, show promise in environmental remediation due to their high photocatalytic activity, enabling the degradation of environmental pollutants .
Q11: How does doping with Yttrium affect the properties of TiO2 photocatalysts?
A11: Doping Titanium dioxide (TiO2) with Yttrium, using Y(NO3)3·6H2O as a precursor, enhances its photocatalytic activity [, ]. This improvement stems from the modification of the TiO2 band gap, promoting more efficient electron-hole separation and enhanced photocatalytic degradation of pollutants like Methyl orange (MO) .
Q12: What are some challenges in synthesizing Y(NO3)3·6H2O-derived materials?
A12: Achieving homogeneous particle size distribution and controlling the morphology of the final product remain ongoing challenges [, ]. Researchers are actively exploring different synthesis methods, precursor compositions, and process parameters to address these challenges.
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